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Compound of Interest

Compound Name: ZM323881

Cat. No.: B1662502 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
ZM323881 is a potent and selective inhibitor of the Vascular Endothelial Growth Factor

Receptor 2 (VEGFR-2/KDR) tyrosine kinase, with an IC50 value of approximately 2 nM.[1][2] It

demonstrates high selectivity for VEGFR-2 over other receptor tyrosine kinases such as

VEGFR-1, PDGFRβ, FGFR1, EGFR, and erbB2. This selectivity makes ZM323881 a valuable

tool for studying the signaling pathways mediated by VEGFR-2 and for investigating its role in

angiogenesis and other physiological and pathological processes. Accurate and consistent

preparation of ZM323881 stock solutions is crucial for obtaining reliable and reproducible

experimental results. This document provides a detailed protocol for the preparation, storage,

and handling of ZM323881 stock solutions.

ZM323881 Properties
A summary of the key chemical and physical properties of ZM323881 hydrochloride is provided

in the table below.
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Property Value References

Chemical Name

5-((7-Benzyloxyquinazolin-4-

yl)amino)-4-fluoro-2-

methylphenol hydrochloride

Molecular Formula C₂₂H₁₈FN₃O₂・HCl

Molecular Weight 411.86 g/mol [3]

Appearance Light yellow to yellow solid [4][5]

Purity ≥98%

Solubility in DMSO ≥ 50 mg/mL (121.40 mM) [4]

Solubility in Water < 0.1 mg/mL (insoluble) [4]

Experimental Protocol: Preparation of a 10 mM
ZM323881 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ZM323881 hydrochloride

in Dimethyl Sulfoxide (DMSO).

Materials:

ZM323881 hydrochloride powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

(Optional) Sonicator

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.targetmol.com/compound/zm323881%20hydrochloride
https://www.medchemexpress.com/zm323881-hydrochloride.html
https://www.invivochem.com/zm-323881-hcl.html
https://www.medchemexpress.com/zm323881-hydrochloride.html
https://www.medchemexpress.com/zm323881-hydrochloride.html
https://www.benchchem.com/product/b1662502?utm_src=pdf-body
https://www.benchchem.com/product/b1662502?utm_src=pdf-body
https://www.benchchem.com/product/b1662502?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Pre-weighing Preparations: Before opening, bring the vial of ZM323881 hydrochloride

powder to room temperature to prevent condensation of moisture.

Weighing: Carefully weigh out the desired amount of ZM323881 hydrochloride powder using

a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 4.12 mg of ZM323881 hydrochloride (Molecular Weight = 411.86 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

ZM323881 powder. To continue the example, add 1 mL of DMSO. Using fresh, high-quality

DMSO is recommended as hygroscopic DMSO can negatively impact solubility.[4]

Dissolution: Cap the vial securely and vortex thoroughly until the powder is completely

dissolved. If necessary, gentle warming or sonication can be used to aid dissolution.[3][4]

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can lead to degradation

of the compound, it is recommended to aliquot the stock solution into smaller, single-use

volumes in microcentrifuge tubes or amber glass vials.

Storage Conditions: Store the aliquoted stock solutions at -20°C or -80°C. When stored at

-20°C, the solution is stable for at least one month.[4][6] For longer-term storage, -80°C is

recommended, where the solution can be stable for up to one year.[3][6] The powdered form

of ZM323881 should be stored desiccated at +4°C.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway inhibited by ZM323881 and the

experimental workflow for preparing the stock solution.
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Caption: ZM323881 inhibits VEGFR-2 signaling.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1662502?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662502?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Storage

1. Weigh ZM323881 Powder

2. Add Anhydrous DMSO

3. Vortex/Sonicate to Dissolve

4. Aliquot into Single-Use Vials

5. Store at -20°C or -80°C
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Caption: Workflow for ZM323881 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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